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Compound of Interest

Compound Name: DPM-1001

CAS No.: 1471172-29-8

Cat. No.: B15578887

Get Quote

This guide provides crucial safety and logistical information for the proper handling and

disposal of DPM-1001, a potent and specific inhibitor of protein-tyrosine phosphatase (PTP1B).

[1][2] Adherence to these protocols is essential to ensure the safety of laboratory personnel

and the integrity of research outcomes. While DPM-1001 trihydrochloride is not classified as a

hazardous substance, standard laboratory precautions should be observed to minimize

exposure.[3]

Chemical and Physical Properties
A summary of the key properties of DPM-1001 is provided below to inform safe handling and

storage procedures.
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Property Value Reference

Molecular Formula C35H60Cl3N3O3 [3]

Molecular Weight 677.23 g/mol [3]

Appearance Not specified

Purity 99.84% [1]

Storage
-80°C (6 months); -20°C (1

month)
[1]

Operational Plan: Step-by-Step Handling
Procedures
To ensure safe handling, a systematic approach should be followed, encompassing

preparation, use, and post-handling procedures.

Preparation and Engineering Controls
Ventilation: Always handle DPM-1001 in a well-ventilated area. The use of a chemical fume

hood is strongly recommended to avoid the formation and inhalation of dust or aerosols.[3]

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.

Pre-planning: Review the Safety Data Sheet (SDS) and this guide thoroughly before

beginning any work. Prepare all necessary materials and equipment in advance.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling DPM-1001:

Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes.[4]

Hand Protection: Wear nitrile or latex gloves. It is advisable to wear two pairs of gloves,

especially during procedures with a higher risk of contamination.[5]
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Body Protection: A disposable, long-sleeved laboratory coat should be worn.[6]

Respiratory Protection: In situations where dust or aerosols may be generated and

ventilation is inadequate, a particulate respirator (e.g., N95) should be used.[4]

Handling and Experimental Workflow
The following diagram illustrates the standard workflow for handling DPM-1001, from

preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15578887/docs#essential-safety-and-handling-
protocols-for-dpm-1001]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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